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Compound of Interest

Compound Name: 6-hydroxy-4H-chromen-4-one

CAS No.: 38445-24-8

Cat. No.: B3425073

Get Quote

In the vast repository of chemical entities, many compounds, despite their intriguing structures,

remain sparsely documented. CAS number 38445-24-8, also known as 2,2-dimethyl-2-(o-

tolyloxy)acetic acid or 2-methyl-2-(2-methylphenoxy)propanoic acid, is one such molecule. A

direct search for extensive experimental data on this specific compound yields limited results.

This guide, therefore, is constructed with a dual purpose: to present the known, calculated

properties of this molecule and to provide a robust, scientifically-grounded framework for its

study by drawing upon established principles and data from closely related structural analogs.

This approach allows us to build a comprehensive and actionable technical profile, empowering

researchers to confidently engage with this compound in their discovery workflows.

Core Molecular Identity and Physicochemical
Properties
Understanding the fundamental properties of a molecule is the bedrock of any research

endeavor. These characteristics govern its behavior in both chemical and biological systems.

The structure of 2,2-dimethyl-2-(o-tolyloxy)acetic acid is characterized by a propanoic acid

backbone with two methyl groups at the C2 position (a gem-dimethyl group), which is linked via
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an ether bond to an ortho-cresol (o-methylphenol) ring. This gem-dimethyl substitution is a key

structural motif found in various pharmacologically active molecules, as it can enhance

metabolic stability by blocking oxidative degradation at the alpha-carbon.

Table 1: Physicochemical Properties of CAS 38445-24-8

Property Value / Description Source / Method

CAS Number 38445-24-8 N/A

IUPAC Name
2-methyl-2-(2-

methylphenoxy)propanoic acid
IUPAC Nomenclature

Synonyms
2,2-dimethyl-2-(o-

tolyloxy)acetic acid
N/A

Molecular Formula C₁₁H₁₄O₃ Calculation

Molecular Weight 194.23 g/mol Calculation

Canonical SMILES
CC1=CC=CC=C1OC(C)

(C)C(=O)O
Structure

Physical Appearance
Solid (Predicted based on

analogs)
Inference

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility

Poorly soluble in water;

Soluble in organic solvents like

methanol, ethyl acetate, and

dichloromethane (Predicted)

Inference

Proposed Synthesis and Methodology
While specific literature for the synthesis of CAS 38445-24-8 is not readily found, a reliable

synthetic route can be confidently proposed based on well-established reactions for analogous

phenoxypropanoic acids. The most logical and field-proven approach is a two-step sequence

involving a Williamson ether synthesis followed by ester hydrolysis.
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Diagram 1: Proposed Synthetic Workflow

Step 1: Williamson Ether Synthesis

Step 2: Saponification

Step 3: Acidification & Isolation
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Caption: Proposed synthesis of CAS 38445-24-8 via ether formation and subsequent

hydrolysis.

Detailed Experimental Protocol (Proposed)
This protocol is a self-validating system; progress can be monitored at each stage using

standard analytical techniques like Thin-Layer Chromatography (TLC) and confirmed by

Nuclear Magnetic Resonance (NMR) spectroscopy upon isolation.

Objective: To synthesize 2-methyl-2-(2-methylphenoxy)propanoic acid.
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Step 1: Williamson Ether Synthesis (Ester Formation)

To a stirred solution of o-cresol (1.0 eq) in acetone (10 mL/g of cresol), add anhydrous

potassium carbonate (K₂CO₃, 1.5 eq). The base is crucial as it deprotonates the phenolic

hydroxyl group, forming a potent nucleophile. K₂CO₃ is a practical choice due to its

moderate basicity and ease of removal.

Add ethyl 2-bromo-2-methylpropanoate (1.1 eq) to the suspension. The slight excess of

the electrophile ensures complete consumption of the valuable starting phenol.

Heat the mixture to reflux (approx. 56°C for acetone) and maintain for 12-24 hours. The

reaction progress should be monitored by TLC, observing the consumption of o-cresol.

After completion, cool the reaction to room temperature and filter off the inorganic salts

(K₂CO₃ and KBr byproduct).

Concentrate the filtrate under reduced pressure to remove the acetone. The resulting

crude oil is the ethyl ester intermediate. It can be purified by column chromatography or

carried forward directly if sufficiently pure.

Step 2: Saponification (Ester Hydrolysis)

Dissolve the crude ethyl ester from the previous step in a mixture of ethanol and water

(e.g., a 3:1 ratio).

Add sodium hydroxide (NaOH, 2.0 eq) and stir the mixture at room temperature or gentle

heat (e.g., 50°C) for 2-4 hours. Saponification is typically rapid but can be monitored by

TLC until the ester spot disappears.

Remove the ethanol via rotary evaporation.

Step 3: Acidification and Isolation

Dilute the remaining aqueous solution with water and perform an extraction with a non-

polar solvent (e.g., diethyl ether or hexanes) to remove any unreacted, non-acidic starting

materials.
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Cool the aqueous layer in an ice bath and acidify slowly with cold 2M hydrochloric acid

(HCl) until the pH is ~2. This step is critical to protonate the sodium carboxylate salt,

causing the desired carboxylic acid to precipitate out of the solution.

Collect the resulting solid precipitate by vacuum filtration.

Wash the solid with cold water to remove any remaining inorganic salts.

Dry the solid under vacuum to yield the final product, 2,2-dimethyl-2-(o-tolyloxy)acetic

acid. Purity can be assessed by melting point and NMR.

Potential Applications and Mechanistic
Considerations
The structural class of phenoxyalkanoic acids is rich with biological activity. By examining the

function of its close analogs, we can infer high-potential research avenues for CAS 38445-24-

8.

Agrochemical Research: Many phenoxyacetic and phenoxypropanoic acids are potent

herbicides that function as synthetic auxins, leading to uncontrolled growth in broadleaf

weeds.[1][2] Mecoprop, or (RS)-2-(4-Chloro-2-methylphenoxy)propanoic acid, is a widely

used example.[1]

Research Rationale: CAS 38445-24-8 could be screened for herbicidal activity. The

specific substitution pattern (gem-dimethyl and o-methyl) may modulate its selectivity,

potency, and environmental degradation profile compared to existing compounds like

Mecoprop.[3]

Drug Discovery and Development (Metabolic Disorders): The 2-methyl-2-phenoxypropanoic

acid core is the central pharmacophore of fibrates, a class of drugs used to treat

hyperlipidemia.[4] Fenofibrate and Clofibrate are prominent examples that act as peroxisome

proliferator-activated receptor alpha (PPARα) agonists.[4][5]

Research Rationale: Given its core similarity to fibrates, CAS 38445-24-8 is a prime

candidate for investigation as a modulator of PPARs or other nuclear receptors involved in
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metabolic regulation. Its unique o-methyl substitution could alter receptor binding affinity

and selectivity, potentially leading to a differentiated pharmacological profile.

Supplier and Procurement Strategy
As of this writing, CAS 38445-24-8 is not listed as a stock item in the catalogs of major

chemical suppliers. This indicates that the compound must be sourced via custom synthesis.

For professionals requiring this molecule, the most effective procurement strategy is to engage

with a contract research organization (CRO) or a chemical synthesis company that specializes

in producing novel or rare compounds.

Table 2: Representative Companies Offering Custom Synthesis Services

Company Headquarters Service Focus

Bide Pharmatech Ltd. China
Custom synthesis, catalog

compounds

Toronto Research Chemicals Canada
Complex organic synthesis,

analytical standards

Amatek Scientific Co. Ltd. USA
Custom synthesis, building

blocks

Fluorochem UK
Fine chemicals, custom

synthesis

Disclaimer: This list is for informational purposes and does not constitute an endorsement.

Researchers should conduct their own due diligence when selecting a synthesis partner.

Conclusion
While 2,2-dimethyl-2-(o-tolyloxy)acetic acid (CAS 38445-24-8) is not a well-characterized

compound, its structure places it at the intersection of two highly significant classes of

molecules: phenoxyalkanoic acid herbicides and fibrate-class hypolipidemic agents. This guide

provides a robust, inferred framework for its synthesis and suggests clear, high-potential

avenues for its investigation in both agrochemical and pharmaceutical research. The lack of
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commercial availability presents a hurdle, but one that is readily overcome by custom

synthesis, opening the door for pioneering research into the unique biological activities this

specific substitution pattern may confer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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